N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine

• Molecular Formula: C15H16ClN5O
• Molecular Weight: 317.77 g/mol
• IUPAC Name: N-[[5-(2-chlorophenyl)furan-2-yl]methyl]-1-propyltetrazol-5-amine
• InChI: InChI=1S/C15H16ClN5O/c1-2-9-21-15(18-19-20-21)17-10-11-7-8-14(22-11)12-5-3-4-6-13(12)16/h3-8H,2,9-10H2,1H3,(H,17,18,20)
• InChI Key: VSITXKYMEZYEPF-UHFFFAOYSA-N
• SMILES: CCCN1C(=NN=N1)NCC2=CC=C(O2)C3=CC=CC=C3Cl

Description

N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine, also known as CP-945,598, is a novel tetrazole-based compound that has been extensively studied for its potential therapeutic applications. This compound is a selective antagonist of the cannabinoid receptor type 1 (CB1), which is a G protein-coupled receptor that plays a crucial role in the regulation of appetite, pain sensation, mood, and cognition.

Mechanism Of Action

N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine acts as a selective antagonist of the CB1 receptor, which is primarily expressed in the central nervous system and plays a crucial role in the regulation of appetite, pain sensation, mood, and cognition. By blocking the activity of CB1 receptors, N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine can modulate the release of neurotransmitters such as dopamine, serotonin, and glutamate, which are involved in the regulation of appetite, reward, and addiction.
Biochemical and Physiological Effects:
N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine has been shown to have a number of biochemical and physiological effects in animal studies. For example, it has been shown to reduce food intake and body weight, as well as decrease the reinforcing effects of drugs of abuse. Additionally, N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine has been shown to reduce inflammation and oxidative stress in animal models of neurodegenerative disorders, suggesting its potential use in the treatment of these conditions.

Advantages And Limitations For Lab Experiments

One advantage of using N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine in laboratory experiments is its selectivity for the CB1 receptor, which allows for more precise modulation of the endocannabinoid system. Additionally, N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine has been extensively studied in animal models, providing a wealth of information on its pharmacology and potential therapeutic applications. However, one limitation of using N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine is its relatively low potency compared to other CB1 antagonists, which may limit its usefulness in certain experimental settings.

Future Directions

There are a number of potential future directions for research on N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine. For example, further studies could investigate its potential use in the treatment of obesity, addiction, and neurodegenerative disorders. Additionally, studies could explore the potential use of N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine in combination with other therapeutic agents to enhance its efficacy. Finally, future research could focus on developing more potent and selective CB1 antagonists based on the structure of N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine.

Synthesis Methods

The synthesis of N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine involves a multi-step process that begins with the reaction of 2-chlorobenzaldehyde with furfurylamine to form the corresponding imine intermediate. This intermediate is then reacted with propylamine and sodium azide to form the tetrazole ring, followed by reduction with lithium aluminum hydride to yield the final product.

Scientific Research Applications

N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine has been extensively studied for its potential therapeutic applications in a variety of areas, including obesity, addiction, and pain management. As a selective CB1 antagonist, N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine has been shown to reduce food intake and body weight in animal studies, suggesting its potential use as an anti-obesity agent. Additionally, N-{[5-(2-chlorophenyl)furan-2-yl]methyl}-1-propyl-1H-tetrazol-5-amine has been shown to reduce drug-seeking behavior in animal models of addiction, indicating its potential use in the treatment of substance abuse disorders.